Methyl 2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carboxylate
Overview
Description
Methyl 2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carboxylate (MAMTTC) is a novel compound which has recently been synthesized and studied for its potential applications in scientific research. MAMTTC is a derivative of thiophene, and is characterized by its unique structure and properties. This compound has been found to possess interesting properties which make it a potential candidate for use in a variety of applications.
Scientific Research Applications
Medicinal Chemistry: Anticancer Properties
Thiophene derivatives, like Methyl 2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carboxylate, have been studied for their potential anticancer properties. They are part of a class of compounds that can be designed to interact with specific biological targets, potentially inhibiting the growth of cancer cells .
Organic Electronics: Semiconductors
In the field of organic electronics, thiophene-based molecules are significant for the development of organic semiconductors. Their structural properties allow for efficient charge transport, which is crucial for the fabrication of devices like organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Material Science: Corrosion Inhibitors
The industrial application of thiophene compounds includes their use as corrosion inhibitors. The molecular structure of thiophene-based compounds can provide a protective layer on metals, preventing oxidative damage and prolonging material lifespan .
Pharmaceutical Applications: Anti-inflammatory Drugs
Thiophene derivatives are known to exhibit anti-inflammatory effects. Drugs like suprofen, which contain a thiophene framework, are used to reduce inflammation and associated pain .
Anesthetics: Dental Anesthesia
Some thiophene derivatives are utilized in medical settings as anesthetics. For example, articaine, a thiophene derivative, is used as a dental anesthetic in Europe due to its effectiveness in blocking voltage-gated sodium channels .
Antimicrobial Agents
The structural diversity of thiophene derivatives allows them to be effective antimicrobial agents. Their ability to disrupt microbial cell processes makes them candidates for treating infections .
Synthesis of Heterocycles
Thiophene derivatives are key intermediates in the synthesis of various heterocyclic compounds. Synthetic methods like the Gewald reaction utilize thiophene derivatives to create aminothiophene derivatives, which are important in medicinal chemistry .
Biological Activity: Kinase Inhibition
Thiophene derivatives have been explored for their role in kinase inhibition, which is a therapeutic target for several diseases. By inhibiting specific kinases, these compounds can modulate cellular processes and have potential applications in treating diseases like cancer .
Mechanism of Action
Target of Action
The primary targets of Methyl 2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carboxylate are currently unknown. This compound is a derivative of thiophene, which is known to have a wide range of biological activities . .
Mode of Action
Thiophene derivatives are known to interact with various biological targets, leading to a range of effects . The exact interactions of this compound with its targets would depend on the specific target proteins and the biochemical context.
Biochemical Pathways
Thiophene derivatives are known to have a variety of biological effects, suggesting that they may interact with multiple pathways
Result of Action
As a thiophene derivative, it may have a range of potential effects, including anti-inflammatory, antimicrobial, and anticancer activities . .
properties
IUPAC Name |
methyl 2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2S/c1-8-4-6-10(7-5-8)11-9(2)18-13(15)12(11)14(16)17-3/h4-7H,15H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMNFHXJWBKXKOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(SC(=C2C(=O)OC)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60352734 |
Source
|
| Record name | methyl 2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352734 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
350997-34-1 |
Source
|
| Record name | methyl 2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352734 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 350997-34-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Pyrazine, 2-[(methylthio)methyl]-](/img/structure/B1593620.png)
